Cas no 1935406-51-1 (2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal)

• Product Name: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal
• CAS No: 1935406-51-1
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5697757
• PubChem ID: 131166702
• Update Time: 2025-06-13

2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal
• 1935406-51-1
• EN300-1619854
• 1H-1,2,4-Triazole-5-propanal, α,α,1-trimethyl-

• Inchi： 1S/C8H13N3O/c1-8(2,5-12)4-7-9-6-10-11(7)3/h5-6H,4H2,1-3H3
• InChI Key： XCSLGTADSUCOJP-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC1=NC=NN1C

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 306.6±44.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Additional information on 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal

Comprehensive Overview of 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal (CAS No. 1935406-51-1)

The compound 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal (CAS No. 1935406-51-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This aldehyde derivative, characterized by the presence of a 1,2,4-triazole ring, is often explored for its role in pharmaceutical intermediates, agrochemical formulations, and material science. Its molecular structure combines a propanal backbone with a methyl-substituted triazole, making it a versatile building block for synthetic chemistry.

In the context of drug discovery, 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal is frequently investigated as a precursor for bioactive molecules. The 1,2,4-triazole moiety is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of new therapeutics. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a scaffold for kinase inhibitors, aligning with current trends in precision medicine and targeted therapies.

From an agrochemical perspective, this compound's derivatives have shown promise in crop protection and pest management. The triazole ring is a common feature in fungicides and plant growth regulators, and its incorporation into 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal could lead to novel formulations with improved efficacy and environmental compatibility. This aligns with the growing demand for sustainable agriculture solutions, a topic frequently searched by stakeholders in the agribusiness sector.

The synthesis of 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to optimize yield and purity, reflecting the broader industry shift toward green chemistry practices. These methods are of particular interest to researchers searching for efficient synthetic routes or cost-effective production strategies.

In material science, the compound's aldehyde functionality and heterocyclic structure make it a candidate for designing functional polymers or coordination complexes. Its potential use in smart materials or catalysts is a hot topic, especially among scientists exploring nanotechnology applications. The compound's ability to act as a ligand or crosslinking agent further expands its utility in advanced material engineering.

Analytical characterization of 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools for verifying chemical purity and structural integrity. These methods are frequently searched by quality control professionals and research chemists, underscoring the compound's relevance in analytical chemistry workflows.

As the scientific community continues to explore the applications of 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, its role in innovative research and industrial processes is expected to grow. Whether in pharmaceuticals, agriculture, or materials, this compound exemplifies the intersection of molecular design and practical utility, making it a subject of enduring interest.